BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Phenylphenyl
Acetate: Discovery and History

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Acetoxybiphenyl

Cat. No.: B091923

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 4-phenylphenyl acetate, also
known as 4-acetoxybiphenyl. It covers the compound's historical discovery, key chemical and
physical properties, and detailed experimental protocols for its synthesis.

Discovery and Historical Context

The first documented synthesis of 4-phenylphenyl acetate appears in an 1882 publication in
the Berichte der deutschen chemischen Gesellschaft by O. Doebner, A. Werner, and A. Klein.
In their paper, "Ueber einige Derivate des p-Phenyl-phenols” (On some derivatives of p-phenyl-
phenol), they described the preparation of several derivatives of 4-phenylphenol (then referred
to as p-phenyl-phenol), including its acetyl ester, 4-phenylphenyl acetate.

The synthesis was achieved through the esterification of 4-phenylphenol. This early work laid
the foundation for the study of biphenyl derivatives. In the early 20th century, the related Fries
rearrangement, discovered by Karl Theophil Fries in 1908, utilized phenolic esters such as 4-
phenylphenyl acetate to synthesize hydroxyaryl ketones, further highlighting the compound's
utility as a chemical intermediate. While 4-phenylphenyl acetate itself has not been a major
focus of drug development, its precursor, 4-phenylphenol, and other biphenyl derivatives have
been investigated for various biological activities.
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Chemical and Physical Properties

4-Phenylphenyl acetate is a white crystalline solid. Its key chemical and physical properties are

summarized in the tables below.

Table 1. General and Physical Properties of 4-Phenylphenyl Acetate

Property Value

IUPAC Name (4-phenylphenyl) acetate

Synonyms 4-.Acetoxybiphenyl, p-Phenylphenyl acetate, 4-
Biphenylyl acetate

CAS Number 148-86-7

Molecular Formula C14H1202

Molecular Weight 212.24 g/mol

Melting Point 87-89 °C

Boiling Point 196 °C at 13 mmHg

Appearance White crystalline powder

Table 2: Spectroscopic Data for 4-Phenylphenyl Acetate

Spectroscopic Data

Description

1H NMR

Spectral data available in various databases.

13C NMR

Spectral data available in various databases.

Mass Spectrum

Data available in various spectroscopic
databases.

IR Spectrum

Data available in various spectroscopic

databases.

Experimental Protocols
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The synthesis of 4-phenylphenyl acetate is typically achieved through the esterification of 4-
phenylphenol. Below are detailed protocols for both a classical and a modern approach.

Classical Synthesis: Acetylation using Acetic Anhydride
(Adapted from historical methods)

This method is based on the early preparations of aryl esters.

Materials:

4-Phenylphenol (1.0 eq)

Acetic anhydride (1.5 eq)

Pyridine (as solvent and catalyst)

Diethyl ether

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask, dissolve 4-phenylphenol in pyridine.

Cool the solution in an ice bath and slowly add acetic anhydride with stirring.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Pour the reaction mixture into a separatory funnel containing diethyl ether and wash with 1 M
hydrochloric acid to remove pyridine.
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» Wash the organic layer with saturated sodium bicarbonate solution to remove excess acetic
acid, followed by a wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

o Recrystallize the crude 4-phenylphenyl acetate from ethanol to obtain a pure crystalline
solid.

Modern Synthesis: Suzuki Coupling followed by
Esterification

A more contemporary approach to biphenyl derivatives involves Suzuki coupling to form the
biphenyl backbone, followed by esterification.

Part 1: Synthesis of 4-Phenylphenol via Suzuki Coupling
Materials:

e 4-Bromophenol (1.0 eq)

e Phenylboronic acid (1.2 eq)

o Palladium(ll) acetate (Pd(OAc)z, 0.02 eq)

o Triphenylphosphine (PPhs, 0.04 eq)

e 2 M Sodium carbonate solution

o Toluene

» Ethanol

o Water

Procedure:
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» To a round-bottom flask, add 4-bromophenol, phenylboronic acid, palladium(ll) acetate, and
triphenylphosphine.

e Add a 2:1 mixture of toluene and 2 M aqueous sodium carbonate solution.

e Heat the mixture to reflux with vigorous stirring for 4-6 hours under an inert atmosphere.
o Cool the reaction mixture and separate the organic layer.

o Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

o Concentrate the organic layer under reduced pressure and purify the crude product by
column chromatography or recrystallization to yield 4-phenylphenol.

Part 2: Esterification of 4-Phenylphenol

The 4-phenylphenol synthesized in Part 1 can then be esterified using the protocol described in
Section 3.1.

Visualizations
General Synthesis Workflow
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Caption: Modern two-step synthesis workflow for 4-phenylphenyl acetate.
Esterification Reaction Mechanism

Acetic Anhydride
(Electrophile)

Nucleophilic Attack

Getrahedral Intermediate)

Elimination of
Acetate

G-Phenylphenyl Acetate)

Click to download full resolution via product page

4-Phenylphenol
(Nucleophile)

Caption: General mechanism for the esterification of 4-phenylphenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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